3-(Pyrimidin-2-yl)prop-2-yn-1-ol

• IUPAC Name: 3-pyrimidin-2-ylprop-2-yn-1-ol
• InChI: InChI=1S/C7H6N2O/c10-6-1-3-7-8-4-2-5-9-7/h2,4-5,10H,6H2
• InChI Key: FQDFCZIYPKOIIF-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)C#CCO
• Molecular Formula: C7H6N2O
• Molecular Weight: 134.14 g/mol
• CAS No.: 260441-08-5

Description

“3-(Pyrimidin-2-yl)prop-2-yn-1-ol” is an organic compound. It is the simplest stable alcohol containing an alkyne functional group.

Molecular Structure Analysis

The molecular structure of “this compound” includes a pyrimidin-2-yl group attached to a prop-2-yn-1-ol group. The exact molecular weight is 134.14.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. It has a molecular weight of 134.14.

Scientific Research Applications

Antitumor Agents and Kinase Inhibition

Research has identified compounds related to 3-(Pyrimidin-2-yl)prop-2-yn-1-ol as potent antitumor agents through the inhibition of specific enzymes such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These compounds exhibit significant antitumor activity and have been evaluated for their efficacy against various tumor cell lines. Notably, their antitumor mechanisms have been elucidated through structural analyses, including X-ray crystallography, showcasing their binding modes and interactions with target enzymes (Gangjee et al., 2000).

Antioxidant and Antibacterial Activities

Derivatives of this compound have been synthesized and assessed for their antioxidant and antibacterial properties. These compounds have shown promising antioxidant activity in various in vitro assays, suggesting potential for therapeutic applications in oxidative stress-related conditions. Furthermore, specific derivatives have demonstrated antibacterial activity against a range of bacterial strains, highlighting their potential in combating infectious diseases (Rani et al., 2012).

Molecular Recognition and DNA Interaction

Studies on oligodeoxynucleotides containing multiple C5-(1-propynyl) pyrimidines, a modification related to this compound, have revealed enhanced binding specificity and potency against target mRNA sequences. This research provides insights into the design of antisense agents with improved molecular recognition capabilities, with implications for gene regulation and therapeutic intervention (Barnes & Turner, 2001).

Safety and Hazards

The safety information for “3-(Pyrimidin-2-yl)prop-2-yn-1-ol” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Proper precautions should be taken while handling this compound.

Biochemical Analysis

Biochemical Properties

3-(Pyrimidin-2-yl)prop-2-yn-1-ol plays a significant role in biochemical reactions, particularly in its interactions with enzymes and proteins. It has been observed to interact with enzymes such as bis-triphenylphosphine-palladium (II) chloride and copper (I) iodide during its synthesis . These interactions are crucial for the formation of the compound and its subsequent biochemical activities. Additionally, this compound may interact with other biomolecules, influencing various biochemical pathways.

Cellular Effects

The effects of this compound on cellular processes are diverse. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound’s interaction with specific enzymes can lead to alterations in cellular signaling, impacting processes such as cell growth and differentiation . Furthermore, this compound may affect gene expression by modulating transcription factors or other regulatory proteins, thereby influencing cellular functions.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One key mechanism involves its binding interactions with biomolecules, such as enzymes and proteins. These interactions can result in enzyme inhibition or activation, leading to changes in biochemical pathways . Additionally, the compound may influence gene expression by interacting with DNA or RNA, thereby modulating the transcription and translation processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under normal storage conditions

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects on cellular functions, while higher doses could lead to toxic or adverse effects. Studies have indicated that there are threshold effects, where the compound’s impact on cellular processes becomes significant only above certain concentrations . Additionally, high doses of this compound may result in toxicity, affecting the overall health of the animal models.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound’s metabolic flux and its effects on metabolite levels are areas of active research. Understanding the metabolic pathways of this compound is crucial for elucidating its role in biochemical reactions and its potential therapeutic applications .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biological activity. The compound may interact with specific transporters or binding proteins that facilitate its movement across cellular membranes . Additionally, the localization and accumulation of this compound within different cellular compartments can influence its activity and function.

Subcellular Localization

The subcellular localization of this compound is a critical factor in determining its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications